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Compound of Interest

Compound Name: Vicianin

Cat. No.: B086284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cyanogenic disaccharides,

with a primary focus on Vicianin. The content covers its chemical properties, biosynthesis,

natural occurrence, and biological activities, including its toxicological profile and potential

therapeutic applications. Detailed experimental protocols and data are presented to support

further research and development in this area.

Introduction to Cyanogenic Disaccharides
Cyanogenic glycosides are a class of plant secondary metabolites characterized by their ability

to release hydrogen cyanide (HCN) upon enzymatic hydrolysis.[1] This process, known as

cyanogenesis, serves as a defense mechanism for plants against herbivores and pathogens.[2]

Cyanogenic disaccharides are a subgroup of these compounds containing a disaccharide

sugar moiety linked to a cyanohydrin aglycone. Vicianin is a prominent example of a

cyanogenic disaccharide.[3]

Vicianin: A Detailed Profile
Vicianin is a cyanogenic disaccharide predominantly found in the seeds of certain Vicia

species, such as Vicia angustifolia.[3] Its chemical structure consists of a mandelonitrile

aglycone linked to the disaccharide vicianose (α-L-arabinopyranosyl-(1→6)-β-D-

glucopyranose).[4]
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Chemical and Physical Properties
Property Value Reference

Molecular Formula C₁₉H₂₅NO₁₀ [4]

Molar Mass 427.406 g/mol [4]

IUPAC Name
(R)---INVALID-LINK--

acetonitrile
[4]

CAS Number 155-57-7 [4]

Biosynthesis of Vicianin
The biosynthesis of cyanogenic glycosides, including Vicianin, originates from amino acid

precursors. In the case of Vicianin, the precursor is L-phenylalanine. The general biosynthetic

pathway involves a multi-enzyme complex associated with the endoplasmic reticulum. Key

enzymes include cytochrome P450s (CYP79 and CYP71) and a UDP-glycosyltransferase

(UGT).[5]
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Apoptosis Signaling
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Start: Plant Material
(e.g., Vicia seeds)

Grind to a fine powder

Extract with aqueous methanol
(e.g., 70-80% MeOH)

Centrifuge to pellet debris

Collect supernatant

Filter through 0.45 μm filter

Inject into HPLC system

Quantify using a standard curve

End: Vicianin Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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